2-(3-Nitrophenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate

• IUPAC Name: [2-(3-nitrophenyl)-2-oxoethyl] 2-methylquinoline-4-carboxylate
• InChI: InChI=1S/C19H14N2O5/c1-12-9-16(15-7-2-3-8-17(15)20-12)19(23)26-11-18(22)13-5-4-6-14(10-13)21(24)25/h2-10H,11H2,1H3
• InChI Key: GLCUVKDOGGNBCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)OCC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol

Description

2-(3-Nitrophenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate, also known as NMQC, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. NMQC belongs to the class of quinoline derivatives and has been studied extensively for its potential therapeutic properties. In

Scientific Research Applications

Synthesis and Chemical Properties

• Diastereoselective Synthesis : A methodology for the diastereoselective synthesis of tetrahydroquinoline-4-carboxylic esters, which could be related to the synthesis or functionalization of compounds like 2-(3-Nitrophenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate, has been developed. This synthesis involves alkylation, ozonolysis, and catalytic hydrogenation, yielding products with high diastereoselectivity (Bunce et al., 2001).
• Electrochemical Behavior : Studies on electrochemical conversions provide insights into the reduction and oxidation processes of quinoline derivatives, which are critical for understanding the reactivity and potential applications of compounds like 2-(3-Nitrophenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate (Stradiņš et al., 2001).

Fluorescence and Biological Applications

• Fluorescence Properties : Certain derivatives, specifically 2-(4-amino-substituted-3-nitrophenyl)-3-hydroxyquinolin-4(1H)-ones, have been evaluated for their fluorescence properties, suggesting potential use as molecular fluorescent probes. This indicates that structurally related compounds might possess useful fluorescence characteristics for bioimaging or analytical applications (Motyka et al., 2011).
• Anticancer and Antimicrobial Agents : Derivatives bearing a 3-nitrophenyl group have been synthesized and assessed for their anticancer activity and antioxidant properties. Such studies highlight the bioactive potential of quinoline derivatives in therapeutic applications (Sayed et al., 2022).

Material Science and Catalysis

• Catalytic Applications : The catalytic activity of oxo-rhenium complexes with heterocyclic ligands in the reduction of nitrobenzaldehyde has been explored, demonstrating the role of quinoline derivatives in facilitating chemical transformations, which could be extended to the synthesis or modification of compounds like 2-(3-Nitrophenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate (Bernando et al., 2015).